Cas no 1704978-35-7 ((3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid
• CAS No: 1704978-35-7
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6014844
• PubChem ID: 104941308
• Update Time: 2025-06-08

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
• 1704978-35-7
• EN300-1286907

• Inchi： 1S/C18H25NO4/c1-13-7-9-15(10-8-13)16(11-17(20)21)19-18(22)23-12-14-5-3-2-4-6-14/h2-6,13,15-16H,7-12H2,1H3,(H,19,22)(H,20,21)/t13?,15?,16-/m0/s1
• InChI Key： FEQWQEXCQXGXQU-BCLQGDPASA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid (CAS No. 1704978-35-7): A Comprehensive Overview

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid (CAS No. 1704978-35-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected (3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid, has garnered attention due to its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Properties

The molecular formula of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid is C₁₈H₂₉NO₄, with a molecular weight of 327.42 g/mol. The compound features a chiral center at the carbon atom adjacent to the carboxylic acid group, which imparts enantiomeric specificity to the molecule. The presence of the benzyloxycarbonyl (Boc) protecting group on the amino functionality ensures stability during synthesis and subsequent derivatization steps.

The compound's structure includes a 4-methylcyclohexyl moiety, which contributes to its hydrophobic character and potential for interactions with biological targets. The carboxylic acid group provides a functional handle for further chemical modifications, making this compound a valuable building block in the synthesis of more complex molecules.

Synthesis Methods

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid typically involves several key steps. One common approach starts with the reaction of 4-methylcyclohexanone with an appropriate organometallic reagent to form the corresponding alcohol. This alcohol is then converted to the corresponding aldehyde or ketone, which undergoes a reductive amination with Boc-protected aminoacetic acid to form the desired product.

Alternative synthetic routes have also been explored to improve yield and purity. For example, asymmetric synthesis methods using chiral catalysts or auxiliaries can provide enantiomerically pure products with high efficiency. Recent advancements in catalytic asymmetric synthesis have led to more environmentally friendly and cost-effective processes for producing this compound.

Biological Properties and Applications

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid has shown promising biological activities in various assays, making it a subject of interest in drug discovery and development. Studies have demonstrated that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has been investigated for its potential as a lead compound in the development of new therapeutic agents for conditions such as arthritis and other inflammatory diseases.

The compound's ability to modulate protein-protein interactions has also been explored. Research has shown that it can disrupt specific protein complexes involved in cellular signaling pathways, which may have implications for treating diseases characterized by aberrant signaling, such as cancer and neurodegenerative disorders.

Recent Research Advancements

In recent years, significant progress has been made in understanding the biological mechanisms underlying the activities of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme crucial in the production of prostaglandins associated with inflammation.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the use of this compound as a scaffold for developing selective inhibitors of kinases involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against specific kinases, suggesting its potential as a lead molecule for anticancer drug development.

Conclusion

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid (CAS No. 1704978-35-7) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in modern drug discovery efforts.